Cas no 1805156-91-5 (3-(Difluoromethyl)-2,4-diiodo-6-hydroxypyridine)

• Product Name: 3-(Difluoromethyl)-2,4-diiodo-6-hydroxypyridine
• CAS No: 1805156-91-5
• MF: C₆H₃F₂I₂NO
• MW: 396.899873018265
• CID: 4917264
• Update Time: 2025-05-19

3-(Difluoromethyl)-2,4-diiodo-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,4-diiodo-6-hydroxypyridine

• Inchi： 1S/C6H3F2I2NO/c7-5(8)4-2(9)1-3(12)11-6(4)10/h1,5H,(H,11,12)
• InChI Key： VSKKIHVFANKQNQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=CC(N1)=O)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 3-(Difluoromethyl)-2,4-diiodo-6-hydroxypyridine

3-(Difluoromethyl)-2,4-diiodo-6-hydroxypyridine: A Comprehensive Overview

The compound 3-(Difluoromethyl)-2,4-diiodo-6-hydroxypyridine (CAS No. 1805156-91-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are well-known for their versatile chemical properties and wide-ranging uses in pharmaceuticals, agrochemicals, and advanced materials. The presence of a difluoromethyl group, two iodine atoms, and a hydroxyl group on the pyridine ring confers unique electronic and steric properties, making it an intriguing subject for both fundamental and applied research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-(Difluoromethyl)-2,4-diiodo-6-hydroxypyridine through multi-step reactions involving iodination and fluorination processes. These methods leverage the reactivity of pyridine derivatives under specific conditions to achieve high yields and purity. The compound's structure has been thoroughly characterized using modern analytical techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry, ensuring its structural integrity for subsequent applications.

One of the most promising applications of 3-(Difluoromethyl)-2,4-diiodo-6-hydroxypyridine lies in its use as an intermediate in drug discovery. The presence of iodine atoms provides opportunities for bioisosteric replacements, which can enhance drug efficacy while reducing toxicity. Additionally, the hydroxyl group offers sites for further functionalization, enabling the creation of diverse bioactive molecules with tailored pharmacokinetic profiles. Recent studies have highlighted its potential in targeting specific receptors involved in neurological disorders, making it a valuable asset in the development of next-generation therapeutics.

In the field of materials science, 3-(Difluoromethyl)-2,4-diiodo-6-hydroxypyridine has shown promise as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The iodine atoms serve as coordinating units, facilitating the assembly of these materials with high surface areas and porosities. These properties make them ideal candidates for gas storage, catalysis, and sensing applications. Cutting-edge research has demonstrated that MOFs derived from this compound exhibit exceptional stability under harsh conditions, further expanding its utility in industrial settings.

The electronic properties of 3-(Difluoromethyl)-2,4-diiodo-6-hydroxypyridine also render it suitable for applications in optoelectronics. The fluorinated methyl group introduces electron-withdrawing effects, modulating the compound's optical absorption characteristics. This makes it a potential candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent breakthroughs in organic electronics have underscored the importance of such molecules in achieving higher efficiency and longer device lifetimes.

From an environmental perspective, 3-(Difluoromethyl)-2,4-diiodo-6-hydroxypyridine has been explored as a catalyst in green chemistry processes. Its ability to facilitate selective transformations under mild conditions aligns with the growing demand for sustainable chemical practices. Researchers have reported its effectiveness in promoting enantioselective reactions, which are crucial for producing chiral compounds used in pharmaceuticals and fine chemicals.

In conclusion, 3-(Difluoromethyl)-2,4-diiodo-6-hydroxypyridine (CAS No. 1805156-91-5) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure enables innovative solutions in drug discovery, materials science, optoelectronics, and green chemistry. As research continues to uncover new potentials for this compound, it is poised to play a pivotal role in advancing technological and therapeutic frontiers.